Cas no 156293-04-8 (tetrahydro-5-methylene-1H-Cyclopenta[c]furan-1,3(3aH)-dione)

Tetrahydro-5-methylene-1H-Cyclopenta[c]furan-1,3(3aH)-dione is a cyclic anhydride derivative with a fused cyclopentane-furan structure. Its key advantages include high reactivity due to the strained ring system and the presence of both anhydride and alkene functionalities, making it a versatile intermediate in organic synthesis. The compound is particularly useful in Diels-Alder reactions, where its dienophile properties enable the formation of complex polycyclic frameworks. Additionally, its rigid bicyclic core offers potential applications in materials science, such as polymer cross-linking or as a precursor for specialty chemicals. The product's stability under standard conditions further enhances its handling and storage suitability for laboratory use.

tetrahydro-5-methylene-1H-Cyclopenta[c]furan-1,3(3aH)-dione structure

156293-04-8 structure

Product Name:tetrahydro-5-methylene-1H-Cyclopenta[c]furan-1,3(3aH)-dione

CAS No:156293-04-8

MF:C₈H₈O₃

MW:152.147322654724

MDL:MFCD15145966

CID:1106866

PubChem ID:556384

Update Time:2025-06-06

tetrahydro-5-methylene-1H-Cyclopenta[c]furan-1,3(3aH)-dione Chemical and Physical Properties

Names and Identifiers

- tetrahydro-5-methylene-1H-Cyclopenta[c]furan-1,3(3aH)-dione
- 5-METHYLENE-TETRAHYDRO-CYCLOPENTA[C]FURAN-1,3-DIONE
- 5-methylidene-hexahydro-1H-cyclopenta[c]furan-1,3-dione
- 5-Methylenetetrahydro-1H-cyclopenta[c]furan-1,3(3ah)-dione #
- AKOS025296414
- DB-340378
- 5-methylidene-3a,4,6,6a-tetrahydrocyclopenta[c]furan-1,3-dione
- Cyclopentane-1,2-dicarboxylic anhydride, 4-methylene-
- 156293-04-8
- 4-Methylene-1,2-cyclopentane-dicarboxylic acid anhydride
- SCHEMBL1225731
- MDL： MFCD15145966
- Inchi： 1S/C8H8O3/c1-4-2-5-6(3-4)8(10)11-7(5)9/h5-6H,1-3H2
- InChI Key： VPCZJTZBDBBKCG-UHFFFAOYSA-N
- SMILES： O1C(C2CC(=C)CC2C1=O)=O

Computed Properties

Exact Mass: 152.047344113g/mol
Monoisotopic Mass: 152.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 43.4Å²

tetrahydro-5-methylene-1H-Cyclopenta[c]furan-1,3(3aH)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D488999-500mg	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	500mg	$785	2024-05-23
eNovation Chemicals LLC	D488999-1g	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	1g	$1285	2024-05-23
eNovation Chemicals LLC	D488999-5g	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	5g	$2850	2024-05-23
eNovation Chemicals LLC	D488999-1g	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	1g	$1285	2025-02-19
eNovation Chemicals LLC	D488999-500mg	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	500mg	$785	2025-02-19
eNovation Chemicals LLC	D488999-5g	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	5g	$2850	2025-02-19
eNovation Chemicals LLC	D488999-500mg	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	500mg	$785	2025-02-20
eNovation Chemicals LLC	D488999-1g	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	1g	$1285	2025-02-20
eNovation Chemicals LLC	D488999-5g	5-Methylene-tetrahydro-cyclopenta[c]furan-1,3-dione	156293-04-8	95%	5g	$2850	2025-02-20